Cas no 62439-93-4 (Lithium, (2-thienylethynyl)-)

• Product Name: Lithium, (2-thienylethynyl)-
• CAS No: 62439-93-4
• MF: C₆H₃LiS
• MW: 114.09402012825
• CID: 444679
• PubChem ID: 13113984
• Update Time: 2025-04-19

Lithium, (2-thienylethynyl)- Chemical and Physical Properties

Names and Identifiers

• Lithium, (2-thienylethynyl)-
• lithium,2-ethynylthiophene
• SCHEMBL18245037
• Lithium 2-(thiophen-2-yl)ethyn-1-ide
• DTXSID80518890
• 62439-93-4
• SCHEMBL11618188

• Inchi： 1S/C6H3S.Li/c1-2-6-4-3-5-7-6;/h3-5H;/q-1;+1
• InChI Key： VQDNYEOKBNSRGP-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C#[C-].[Li+]

Computed Properties

• Exact Mass: 113.01071
• Monoisotopic Mass: 114.01154970g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 102
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 28.2Ų

Experimental Properties

• PSA: 0